Cas no 98946-50-0 (1,3-Benzenedicarboxaldehyde, 5-acetyl-2-hydroxy-)
98946-50-0 structure
Product Name:1,3-Benzenedicarboxaldehyde, 5-acetyl-2-hydroxy-
CAS No:98946-50-0
MF:C10H8O4
MW:192.168123245239
CID:750433
PubChem ID:71332083
Update Time:2025-04-19
1,3-Benzenedicarboxaldehyde, 5-acetyl-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxaldehyde, 5-acetyl-2-hydroxy-
- 5-acetyl-2-hydroxybenzene-1,3-dicarbaldehyde
- DTXSID40760590
- 98946-50-0
-
- Inchi: 1S/C10H8O4/c1-6(13)7-2-8(4-11)10(14)9(3-7)5-12/h2-5,14H,1H3
- InChI Key: FEMASQWEWASIDP-UHFFFAOYSA-N
- SMILES: OC1=C(C=O)C=C(C(C)=O)C=C1C=O
Computed Properties
- Exact Mass: 192.04225873g/mol
- Monoisotopic Mass: 192.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 71.4Ų
1,3-Benzenedicarboxaldehyde, 5-acetyl-2-hydroxy- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
98946-50-0 (1,3-Benzenedicarboxaldehyde, 5-acetyl-2-hydroxy-) Related Products
- 876-02-8(4'-Hydroxy-3'-methylacetophenone)
- 1470-79-7(2,4,4'-Trihydroxybenzophenone)
- 6921-64-8(1-(2-Hydroxy-4-methylphenyl)ethanone)
- 89-84-9(2',4'-Dihydroxyacetophenone)
- 490-78-8(2',5'-Dihydroxyacetophenone)
- 699-83-2(2',6'-Dihydroxyacetophenone)
- 1634-34-0(p-Orcacetophenone)
- 117-99-7(2-Hydroxyphenone)
- 131-56-6(2,4-Dihydroxybenzophenone)
- 574-19-6(2'-Hydroxy-1'-acetonaphthone)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk